Cas no 2377032-62-5 (4-Amino-6,6-dimethyloxane-2-carboxylic acid hydrochloride)

• Product Name: 4-Amino-6,6-dimethyloxane-2-carboxylic acid hydrochloride
• CAS No: 2377032-62-5
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• CID: 6098214
• PubChem ID: 165790860
• Update Time: 2025-10-30

4-Amino-6,6-dimethyloxane-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2377032-62-5
• 4-amino-6,6-dimethyloxane-2-carboxylic acid hydrochloride
• EN300-7445095
• 4-Amino-6,6-dimethyloxane-2-carboxylic acid hydrochloride

• Inchi： 1S/C8H15NO3.ClH/c1-8(2)4-5(9)3-6(12-8)7(10)11;/h5-6H,3-4,9H2,1-2H3,(H,10,11);1H
• InChI Key： HINISOBJEOHAIW-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(=O)O)CC(CC1(C)C)N

Computed Properties

• Exact Mass: 209.0818711g/mol
• Monoisotopic Mass: 209.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-Amino-6,6-dimethyloxane-2-carboxylic acid hydrochloride

Professional Introduction to 4-Amino-6,6-dimethyloxane-2-carboxylic acid hydrochloride (CAS No. 2377032-62-5)

4-Amino-6,6-dimethyloxane-2-carboxylic acid hydrochloride, with the CAS number 2377032-62-5, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and biochemical studies. The presence of both amino and carboxylic acid functional groups, combined with the distinctive oxane ring structure, makes it a versatile intermediate for synthesizing more complex molecules.

The compound's structure, featuring a 4-amino group at the second position and a 6,6-dimethyloxane backbone, contributes to its reactivity and stability under various conditions. This makes it particularly useful in the synthesis of peptidomimetics and other bioactive molecules. The hydrochloride salt form enhances its solubility in water, facilitating its use in aqueous-based reactions and formulations.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets in unique ways. The 4-amino-6,6-dimethyloxane-2-carboxylic acid hydrochloride has shown promise in this regard. Researchers have been exploring its potential as a building block for creating new therapeutic agents. Its ability to participate in various chemical reactions, such as condensation and cyclization, makes it a valuable asset in synthetic chemistry.

One of the most exciting areas of research involving this compound is its application in the development of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, including signal transduction and disease progression. By designing molecules that can inhibit specific proteases, researchers aim to develop treatments for conditions such as cancer and inflammation. The unique structure of 4-amino-6,6-dimethyloxane-2-carboxylic acid hydrochloride provides a scaffold that can be modified to target particular protease active sites effectively.

Additionally, the compound has been investigated for its potential role in material science. The oxane ring structure contributes to its stability and resistance to degradation, making it suitable for use in polymer formulations and coatings. These materials could find applications in industries ranging from automotive to electronics, where durability and chemical resistance are essential.

The synthesis of 4-amino-6,6-dimethyloxane-2-carboxylic acid hydrochloride involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to achieve high yields and purity. The process highlights the importance of interdisciplinary collaboration between organic chemists and biochemists to optimize synthetic routes and functional group transformations.

In conclusion, 4-Amino-6,6-dimethyloxane-2-carboxylic acid hydrochloride (CAS No. 2377032-62-5) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for developing new drugs and advanced materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in scientific innovation.